Cas no 1805358-54-6 (2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1805358-54-6
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4807891
• Update Time: 2025-10-29

2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-4-1-3(7(10)11)6(8(12,13)14)16-5(4)2-15/h1,7H
• InChI Key： QZVBGGDPCKSBSB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

Professional Introduction to 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805358-54-6)

2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine, with the CAS number CAS No. 1805358-54-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its intriguing chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 5-position, a fluoro atom at the 3-position, and a trifluoromethyl group at the 6-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical in determining its reactivity and biological activity. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, while also influencing its interaction with biological targets.

In recent years, there has been growing interest in the development of fluorinated pyridines as key components in drug discovery. The fluorine atoms in these compounds can modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance, thereby improving the overall efficacy and safety of potential therapeutic agents. The compound 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine exemplifies this trend, as its multifluorinated structure suggests potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The pyridine core is a versatile scaffold that can be further modified to create novel pharmacophores with specific biological activities. For instance, researchers have explored derivatives of this compound in the search for new antiviral and anticancer agents. The cyano group at the 2-position provides a site for further functionalization, allowing for the introduction of additional pharmacologically relevant groups.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is their role in developing kinase inhibitors, which are crucial in targeted cancer therapies. The electron-withdrawing nature of the fluorine atoms can enhance binding affinity to protein targets, leading to more potent and selective inhibitors. The compound 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine has been investigated in this context, showing promise as a precursor for such inhibitors.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to achieve high yields and purity. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations are commonly employed in its synthesis. These methods not only highlight the synthetic challenges but also underscore the advancements in synthetic organic chemistry that have made such complex molecules accessible.

The biological activity of this compound has been explored through various experimental approaches. In vitro studies have demonstrated its potential interactions with different biological targets, including enzymes and receptors involved in key metabolic pathways. These interactions are often mediated by the electron distribution around the molecule, which is influenced by the presence of electronegative fluorine atoms. The multifaceted nature of these interactions makes this compound an attractive candidate for further investigation.

Moreover, computational studies have played a significant role in understanding the behavior of 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine. Molecular modeling techniques have been used to predict how this compound might bind to biological targets and how its structure could be optimized for improved activity. These simulations provide valuable insights into the molecular interactions that underpin its biological effects, guiding experimental efforts towards more effective drug candidates.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents based on fluorinated pyridines like 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine. Its unique structural features make it a promising candidate for drug development across multiple therapeutic areas. As our understanding of fluorinated compounds grows, so does our ability to harness their potential for creating innovative treatments.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1805358-54-6) represents an exciting advancement in pharmaceutical chemistry. Its complex structure and multifunctional substituents offer numerous opportunities for further exploration in drug discovery and development. With ongoing research focusing on its synthesis and biological activity, this compound is poised to play a significant role in shaping future therapeutic strategies.